Cas no 870703-85-8 (Benzoic acid,5-fluoro-2-mercapto-, ethyl ester)

• Product Name: Benzoic acid,5-fluoro-2-mercapto-, ethyl ester
• CAS No: 870703-85-8
• MF: C₉H₉FO₂S
• MW: 200.229964971542
• CID: 719142
• PubChem ID: 24883016
• Update Time: 2025-06-25

Benzoic acid,5-fluoro-2-mercapto-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-fluoro-2-mercapto-, ethyl ester
• Ethyl 5-fluoro-2-mercaptobenzoate
• Ethyl 5-fluoro-2-sulfanylbenzoate
• PQRHDMMRVLIDMT-UHFFFAOYSA-N
• 5-fluoro-2-mercapto-benzoic acid ethyl ester
• SCHEMBL485764
• 5-fluoro-2-mercaptobenzoic acid ethyl ester
• DTXSID60584538
• AKOS015889592
• FT-0769305
• 870703-85-8
• Ethyl 5-fluoro-2-mercaptobenzoate, 97%
• DB-076821

• MDL： MFCD04972108
• Inchi： 1S/C9H9FO2S/c1-2-12-9(11)7-5-6(10)3-4-8(7)13/h3-5,13H,2H2,1H3
• InChI Key： PQRHDMMRVLIDMT-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1C(=O)OCC)F

Computed Properties

• Exact Mass: 200.03072886g/mol
• Monoisotopic Mass: 200.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• Density: 1.246
• Melting Point: 24-28 °C (lit.)
• Boiling Point: 284.6°C at 760 mmHg
• Flash Point: 110 °C
• Refractive Index: 1.545

Benzoic acid,5-fluoro-2-mercapto-, ethyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on Benzoic acid,5-fluoro-2-mercapto-, ethyl ester

Benzoic acid,5-fluoro-2-mercapto-, ethyl ester (CAS No. 870703-85-8): A Comprehensive Overview

Benzoic acid,5-fluoro-2-mercapto-, ethyl ester, identified by the CAS number 870703-85-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of both a fluorine substituent and a thiol group in its molecular structure. The ethyl ester functionality further modifies its chemical properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural features of Benzoic acid,5-fluoro-2-mercapto-, ethyl ester contribute to its unique reactivity and biological profile. The fluorine atom, located at the 5-position of the benzene ring, is known to enhance metabolic stability and binding affinity in drug molecules. This property is particularly valuable in medicinal chemistry, where fluorinated compounds often exhibit improved pharmacokinetic profiles. Concurrently, the thiol group at the 2-position introduces nucleophilic reactivity, enabling further functionalization through various chemical transformations.

The synthesis of Benzoic acid,5-fluoro-2-mercapto-, ethyl ester involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the preparation of 5-fluorobenzoic acid, which is then subjected to thiophilic substitution or cross-coupling reactions to introduce the thiol group. Subsequent esterification with ethanol yields the final product. Advanced synthetic methodologies, such as palladium-catalyzed coupling reactions or organometallic transformations, have been employed to optimize yield and purity.

In recent years, Benzoic acid,5-fluoro-2-mercapto-, ethyl ester has been explored for its potential applications in drug discovery and development. Its structural motifs are reminiscent of biologically active molecules that target various therapeutic pathways. For instance, studies have suggested that benzoic acid derivatives with fluorine and sulfur substituents may exhibit antimicrobial and anti-inflammatory properties. The thiol group can interact with biological targets through disulfide bond formation or redox-sensitive mechanisms, offering a basis for designing novel therapeutic agents.

One notable area of research involves the use of Benzoic acid,5-fluoro-2-mercapto-, ethyl ester as a scaffold for kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently targeted in oncology and inflammatory diseases. The combination of a fluorine atom and a thiol group provides multiple opportunities for designing molecules that can selectively inhibit aberrant kinase activity. Preliminary computational studies have highlighted its potential as a lead compound for further optimization.

The pharmaceutical industry has also shown interest in this compound due to its versatility as an intermediate. It can be further modified to produce more complex molecules with tailored biological activities. For example, derivatives with additional functional groups can be designed to enhance solubility or tissue penetration. The ethyl ester moiety allows for easy hydrolysis or transesterification under mild conditions, facilitating the synthesis of diverse analogs.

Beyond pharmaceutical applications, Benzoic acid,5-fluoro-2-mercapto-, ethyl ester has potential uses in materials science and agrochemicals. Its unique chemical properties make it suitable for developing novel polymers or specialty chemicals with specific functionalities. Additionally, fluorinated compounds are often employed in crop protection agents due to their stability and efficacy.

The safety profile of Benzoic acid,5-fluoro-2-mercapto-, ethyl ester is another critical consideration in its application. While preliminary toxicological studies suggest that it is relatively well-tolerated at moderate concentrations, further research is needed to fully assess its long-term effects. Standard safety protocols should be followed during handling and experimentation to minimize any potential risks.

In conclusion, Benzoic acid,5-fluoro-2-mercapto-, ethyl ester (CAS No. 870703-85-8) represents a promising compound with diverse applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features offer opportunities for designing novel bioactive molecules and functional materials. Continued research into its synthesis, reactivity, and biological activity will further elucidate its potential contributions to science and industry.